Cas no 2613385-02-5 (lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate)
lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate Chemical and Physical Properties
Names and Identifiers
-
- lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate
- 2613385-02-5
- EN300-27722326
- lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate
-
- MDL: MFCD33032032
- Inchi: 1S/C12H22N2O4.Li/c1-12(2,3)18-11(17)14-6-4-8(5-7-14)9(13)10(15)16;/h8-9H,4-7,13H2,1-3H3,(H,15,16);/q;+1/p-1
- InChI Key: POTCAJXOGBTLTM-UHFFFAOYSA-M
- SMILES: O(C(C)(C)C)C(N1CCC(C(C(=O)[O-])N)CC1)=O.[Li+]
Computed Properties
- Exact Mass: 264.16613559g/mol
- Monoisotopic Mass: 264.16613559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.7Ų
lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27722326-1g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95% | 1g |
$174.0 | 2023-09-10 | |
| Enamine | EN300-27722326-5g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95% | 5g |
$539.0 | 2023-09-10 | |
| Enamine | EN300-27722326-10g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95% | 10g |
$994.0 | 2023-09-10 | |
| Enamine | EN300-27722326-0.05g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 0.05g |
$41.0 | 2025-03-20 | |
| Enamine | EN300-27722326-0.1g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 0.1g |
$61.0 | 2025-03-20 | |
| Enamine | EN300-27722326-0.25g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 0.25g |
$86.0 | 2025-03-20 | |
| Enamine | EN300-27722326-0.5g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 0.5g |
$135.0 | 2025-03-20 | |
| Enamine | EN300-27722326-1.0g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 1.0g |
$174.0 | 2025-03-20 | |
| Enamine | EN300-27722326-2.5g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 2.5g |
$311.0 | 2025-03-20 | |
| Enamine | EN300-27722326-5.0g |
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate |
2613385-02-5 | 95.0% | 5.0g |
$539.0 | 2025-03-20 |
lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate
Introduction to Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate (CAS No: 2613385-02-5)
Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate, a compound with the chemical identifier CAS No: 2613385-02-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate incorporates a lithium cation, which is known for its role in various therapeutic interventions, particularly in the treatment of mood disorders. The presence of an amino group and a tert-butoxy carbonyl moiety further enhances its chemical reactivity and functional versatility.
The compound's synthesis involves a series of well-defined chemical reactions that highlight the importance of precision in pharmaceutical manufacturing. The use of tert-butoxy carbonyl groups is particularly noteworthy, as they provide stability to the molecule while allowing for subsequent modifications. This stability is crucial for maintaining the integrity of the compound during storage and transportation, ensuring that it remains effective for its intended applications.
In recent years, there has been a growing interest in the development of novel lithium-based compounds for therapeutic purposes. Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate has emerged as a promising candidate in this context. Its unique chemical properties make it suitable for various pharmacological applications, including the treatment of neurological disorders. The compound's ability to interact with biological targets at the molecular level has been a focus of extensive research, leading to several groundbreaking discoveries.
One of the most intriguing aspects of Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate is its potential role in modulating neurotransmitter activity. Studies have shown that lithium compounds can influence the release and reuptake of neurotransmitters such as serotonin and dopamine, which are critical for maintaining mental health. The structural features of this compound allow it to interact with these neurotransmitter systems in a way that could potentially alleviate symptoms associated with mood disorders.
The pharmaceutical industry has been keen on exploring new derivatives of lithium that offer improved efficacy and reduced side effects. Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate represents a significant step forward in this direction. Its unique combination of chemical properties makes it an attractive candidate for further development into novel therapeutic agents. Researchers are particularly interested in its potential to address unmet medical needs in the treatment of psychiatric conditions.
Advances in computational chemistry have also played a crucial role in understanding the behavior of Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate. Molecular modeling studies have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers identify key structural features that contribute to its pharmacological activity, paving the way for more targeted drug design.
The synthesis and characterization of CAS No: 2613385-02-5 have been subjects of numerous research publications. These studies have not only demonstrated the feasibility of producing this compound on an industrial scale but also highlighted its potential applications in various fields. The compound's versatility makes it suitable for use as an intermediate in the synthesis of more complex molecules, further expanding its utility in pharmaceutical research.
In conclusion, Lithium(1+) 2-amino-2-{1-(tert-butoxy)carbonylpiperidin-4-yl}acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and potential applications make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its behavior and mechanisms, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.
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